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Compound of Interest

Compound Name: 1-Bromo-2-chlorobenzene

Cat. No.: B7723601 Get Quote

For Immediate Reference: Essential Safety and Operational Protocols

This document provides crucial safety and logistical information for the handling and disposal

of 1-Bromo-2-chlorobenzene, a key intermediate in various organic synthesis processes.

Adherence to these guidelines is paramount for ensuring the safety of all laboratory personnel

and minimizing environmental impact. This guide is intended for researchers, scientists, and

professionals in drug development.

Personal Protective Equipment (PPE)
When handling 1-Bromo-2-chlorobenzene, a comprehensive personal protective equipment

strategy is essential to prevent exposure. The following table summarizes the required PPE.
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Protection Type Specific Requirements Rationale

Eye and Face Protection

Chemical splash goggles

meeting EN 166 (EU) or

NIOSH (US) standards. A face

shield should be worn over

goggles when there is a risk of

splashing.[1]

Protects against splashes and

vapors that can cause serious

eye irritation.[1]

Hand Protection

Chemically resistant gloves

(e.g., nitrile, neoprene, or

Viton) must be worn. Gloves

should be inspected prior to

use and changed immediately

upon contamination.[1]

Prevents skin contact, which

can cause skin irritation.[1]

Body Protection

A flame-resistant lab coat, fully

buttoned, with long sleeves.

Long pants and closed-toe,

closed-heel shoes are

mandatory. For larger

quantities or increased splash

potential, a chemical-resistant

apron or suit is recommended.

Protects skin from exposure to

the chemical.

Respiratory Protection

All handling of 1-Bromo-2-

chlorobenzene must be

conducted in a well-ventilated

chemical fume hood to avoid

inhalation of vapors.[1] If

engineering controls are not

sufficient or if irritation is

experienced, a NIOSH/MSHA-

approved respirator with an

appropriate cartridge for

organic vapors should be

used.[1]

Prevents respiratory tract

irritation.[1]
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Quantitative Data Summary
The following table provides a summary of the key physical and chemical properties of 1-
Bromo-2-chlorobenzene for easy reference.

Property Value

Molecular Formula C₆H₄BrCl[2][3]

Molecular Weight 191.45 g/mol [2]

Appearance Clear, colorless to yellow-orange liquid[1][3]

Boiling Point 204 °C[1][4][5]

Melting Point -12.3 °C[4]

Density 1.638 g/mL at 25 °C[3]

Flash Point 70 °C (158 °F)[6]

Occupational Exposure Limits (OELs) No data available[1][5][7]

Operational Plan for Safe Handling
A systematic approach is crucial for the safe handling of 1-Bromo-2-chlorobenzene in a

laboratory setting. The following step-by-step operational plan should be strictly followed.

1. Preparation:

Verify Fume Hood Function: Ensure the chemical fume hood is functioning correctly before

commencing any work.

Locate Safety Equipment: Confirm the location and accessibility of the nearest safety shower

and eyewash station.

Prepare Spill Kit: Have a spill kit readily available that is appropriate for halogenated organic

compounds. This should include an inert absorbent material like sand or vermiculite.

Don Personal Protective Equipment (PPE): Put on all required PPE as detailed in the table

above.
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2. Chemical Handling (Inside a Chemical Fume Hood):

Weighing and Transferring: Conduct all weighing and transferring of 1-Bromo-2-
chlorobenzene within the fume hood to minimize the risk of vapor inhalation. Use

appropriate glassware and techniques to avoid splashing.

Performing Reactions: Keep all reaction vessels containing 1-Bromo-2-chlorobenzene
within the fume hood. Ensure the setup is secure and stable.

3. Post-Handling and Decontamination:

Clean Glassware: Thoroughly decontaminate all glassware that has been in contact with 1-
Bromo-2-chlorobenzene using an appropriate solvent, followed by washing with soap and

water.

Wipe Down Work Area: Clean the work surface inside the fume hood to remove any potential

contamination.

Hand Washing: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Disposal Plan
Proper disposal of 1-Bromo-2-chlorobenzene and its contaminated materials is critical to

prevent environmental contamination and comply with regulations.

1. Waste Segregation:

Collect all waste containing 1-Bromo-2-chlorobenzene, including unused product, reaction

residues, and contaminated materials (e.g., gloves, absorbent pads), in a dedicated, properly

labeled, and sealed container for halogenated organic waste.[8]

2. Waste Storage:

Store the sealed hazardous waste container in a designated satellite accumulation area that

is cool, dry, and well-ventilated, away from incompatible materials.

3. Professional Disposal:
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Arrange for the disposal of the hazardous waste through a licensed and certified

environmental disposal service.

The preferred method of disposal for halogenated organic compounds is incineration in a

chemical incinerator equipped with an afterburner and scrubber.[9]

First Aid Measures
In the event of exposure to 1-Bromo-2-chlorobenzene, immediate action is crucial.

Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Seek immediate medical

attention.[1]

Skin Contact

Immediately remove contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. Seek medical

attention if irritation persists.[5]

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower

eyelids occasionally. Remove contact lenses if

present and easy to do. Continue rinsing. Seek

immediate medical attention.[1]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Workflow for Safe Handling of 1-Bromo-2-
chlorobenzene
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Caption: Workflow for the safe handling of 1-Bromo-2-chlorobenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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